Cas no 2227919-20-0 ((1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol
• CAS No: 2227919-20-0
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 6280489
• PubChem ID: 165741321
• Update Time: 2025-09-19

(1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol
• EN300-1972303
• (1S)-2-amino-1-[3-(pentafluoroethyl)phenyl]ethan-1-ol
• 2227919-20-0

• Inchi： 1S/C10H10F5NO/c11-9(12,10(13,14)15)7-3-1-2-6(4-7)8(17)5-16/h1-4,8,17H,5,16H2/t8-/m1/s1
• InChI Key： OLFVKPPNAUTCIV-MRVPVSSYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol

Introduction to (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol (CAS No. 2227919-20-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol, identified by its CAS number 2227919-20-0, stands out as a compound of significant interest due to its unique structural and pharmacological properties. This compound, characterized by its chiral center and fluorinated side chain, has garnered attention in recent years for its potential applications in medicinal chemistry and drug design.

The molecular structure of (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol consists of a phenyl ring substituted with a pentafluoroethyl group at the 3-position and an amino group at the 2-position, linked to an ethanol moiety at the 1-position. The presence of the (1S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. This stereochemistry influences the compound's interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The pentafluoroethyl group in (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol contributes to these properties, making it an attractive scaffold for drug development. Studies have shown that fluorine atoms can significantly alter the electronic and steric properties of molecules, leading to more potent and selective pharmacological agents.

One of the most compelling aspects of (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol is its potential as a building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore various pharmacological profiles. For instance, the amino group can be further functionalized to introduce additional pharmacophores, while the pentafluoroethyl side chain can be used to enhance binding interactions with specific biological targets.

Recent research has highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The (1S) configuration of (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol ensures that it interacts selectively with biological receptors, minimizing off-target effects. This selectivity is crucial for developing drugs with high efficacy and low toxicity. Furthermore, the compound's stereochemistry makes it an excellent candidate for studying the relationship between molecular structure and biological activity.

The synthesis of (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of the pentafluoroethyl group requires specialized synthetic techniques to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds like this one. These advancements are not only important for academic research but also have practical implications for industrial-scale drug production.

The pharmacological potential of (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-ol has been explored in several preclinical studies. These studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these pathways suggests that it may have therapeutic applications in conditions such as cancer, inflammation, and neurodegenerative diseases. Further research is needed to fully elucidate its mechanism of action and potential clinical benefits.

In conclusion, (1S)-2-amino-1-3-(pentafluoroethyl)phenylethan-1-oL (CAS No. 2227919200 is a compound with significant potential in pharmaceutical research. Its unique structural features, including its chiral center and fluorinated side chain, make it an attractive scaffold for drug development. Recent studies have highlighted its importance as a building block for more complex molecules and as a candidate for treating various diseases. As synthetic methodologies continue to advance, the accessibility of such compounds will increase, paving the way for new therapeutic innovations.